2,4-dichloro-6-{[(3,4-difluorophenyl)amino]methyl}phenol

• IUPAC Name: 2,4-dichloro-6-[(3,4-difluoroanilino)methyl]phenol
• InChI: InChI=1S/C13H9Cl2F2NO/c14-8-3-7(13(19)10(15)4-8)6-18-9-1-2-11(16)12(17)5-9/h1-5,18-19H,6H2
• InChI Key: QPTZVPUIHBBZNP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NCC2=C(C(=CC(=C2)Cl)Cl)O)F)F
• Molecular Formula: C13H9Cl2F2NO
• Molecular Weight: 304.12 g/mol

Description

2,4-dichloro-6-{[(3,4-difluorophenyl)amino]methyl}phenol, also known as DFAM, is a chemical compound that has been studied for its potential applications in scientific research. DFAM is a member of the phenol family and is known for its unique structure and properties.

Mechanism of Action

The mechanism of action of 2,4-dichloro-6-{[(3,4-difluorophenyl)amino]methyl}phenol is not fully understood, but it is believed to involve the inhibition of DNA synthesis and cell division. 2,4-dichloro-6-{[(3,4-difluorophenyl)amino]methyl}phenol has been shown to induce apoptosis in cancer cells, which is a programmed cell death mechanism that is important in regulating cell growth and preventing the development of cancer.
Biochemical and Physiological Effects
2,4-dichloro-6-{[(3,4-difluorophenyl)amino]methyl}phenol has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. 2,4-dichloro-6-{[(3,4-difluorophenyl)amino]methyl}phenol has also been shown to have antioxidant properties, which may be beneficial in preventing oxidative damage to cells and tissues.

Advantages and Limitations for Lab Experiments

One advantage of using 2,4-dichloro-6-{[(3,4-difluorophenyl)amino]methyl}phenol in lab experiments is its unique structure and properties, which make it a useful tool for studying a variety of biological processes. However, there are also some limitations to using 2,4-dichloro-6-{[(3,4-difluorophenyl)amino]methyl}phenol in lab experiments, including its potential toxicity and the need for specialized equipment and techniques for handling and analyzing the compound.

Future Directions

There are a number of future directions for research on 2,4-dichloro-6-{[(3,4-difluorophenyl)amino]methyl}phenol. One area of interest is the development of new cancer therapies based on the cytotoxic effects of 2,4-dichloro-6-{[(3,4-difluorophenyl)amino]methyl}phenol on cancer cells. Another area of interest is the use of 2,4-dichloro-6-{[(3,4-difluorophenyl)amino]methyl}phenol as a fluorescent probe for imaging applications. Additionally, further research is needed to fully understand the mechanism of action of 2,4-dichloro-6-{[(3,4-difluorophenyl)amino]methyl}phenol and its potential applications in other areas of scientific research.

Synthesis Methods

2,4-dichloro-6-{[(3,4-difluorophenyl)amino]methyl}phenol can be synthesized through a multi-step process starting from 3,4-difluoroaniline. The first step involves the reaction of 3,4-difluoroaniline with formaldehyde to form N-(3,4-difluorophenyl)formamide. This intermediate is then reacted with 2,4-dichlorophenol in the presence of a base to form 2,4-dichloro-6-{[(3,4-difluorophenyl)amino]methyl}phenol.

Scientific Research Applications

2,4-dichloro-6-{[(3,4-difluorophenyl)amino]methyl}phenol has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to have cytotoxic effects on cancer cells and may be a potential candidate for the development of new cancer therapies. 2,4-dichloro-6-{[(3,4-difluorophenyl)amino]methyl}phenol has also been studied for its potential use as a fluorescent probe for imaging applications.